4-[(4-nitrobenzoyl)oxy]benzoic acid

• IUPAC Name: 4-(4-nitrobenzoyl)oxybenzoic acid
• InChI: InChI=1S/C14H9NO6/c16-13(17)9-3-7-12(8-4-9)21-14(18)10-1-5-11(6-2-10)15(19)20/h1-8H,(H,16,17)
• InChI Key: HRSGCCPVMIUZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H9NO6
• DSSTOX Substance ID: DTXSID80632565
• Molecular Weight: 287.22 g/mol
• CAS No.: 24935-47-5

Description

“4-[(4-nitrobenzoyl)oxy]benzoic acid” is a derivative of benzoic acid. It contains a nitrobenzoyl group attached to the benzoic acid molecule via an oxygen atom. It’s a complex organic compound and could be used in various chemical reactions and syntheses.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It consists of a benzoic acid molecule, a nitrobenzoyl group, and an oxygen atom connecting them. The exact molecular structure would need to be determined using advanced techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

• Crystal Engineering and Halogen Bonds : 2-Chloro-4-nitrobenzoic acid, closely related to 4-[(4-nitrobenzoyl)oxy]benzoic acid, has been used in crystal engineering. The study involved synthesizing molecular salts with pyridyl and benzoic acid derivatives, exploring the occurrence of halogen bonds in these structures. This research demonstrates the importance of halogen bonds in the stabilization of molecular adducts, a key aspect in crystal engineering (Oruganti et al., 2017).

• Synthesis of Nitration Products : Research on the nitration of benzoic acid derivatives, like 2-(3-chloro-4-methylbenzoyl)benzoic acid, highlights the formation of various nitrobenzoyl-benzoic acids. This study provides insights into chemical reactions and product formation, which are crucial in the field of organic synthesis (Arient et al., 1967).

• Dopants in Polyaniline Synthesis : Benzoic acid and its derivatives, like 4-nitrobenzoic acid, have been employed as dopants for polyaniline. This research expands the understanding of the properties and applications of polyaniline, a conductive polymer, and highlights the role of benzoic acid derivatives in tailoring these properties (Amarnath & Palaniappan, 2005).

• Luminescence in Rare Earth Complexes : Thiophenyl-derivatized nitrobenzoic acid ligands have been studied for their ability to sensitize Eu(III) and Tb(III) luminescence. This research provides valuable insights into the development of luminescent materials and the role of benzoic acid derivatives in enhancing their properties (Viswanathan & Bettencourt-Dias, 2006).

• X-ray Powder Diffraction and Molecular Electrostatic Potential Calculation : A study on the crystal structures of benzoic acid derivatives, including 4-chloro-3 nitrobenzoic acid, using X-ray powder diffraction, provides insights into intermolecular interactions and electronic structures. This research is significant for understanding the structural properties of these compounds and their potential applications in various fields (Pramanik et al., 2019).

• Complexation of Lanthanides : The study of the complexation of lanthanides by benzoic acid derivatives, including 4-nitrobenzoate, reveals the impact of substituent groups on the thermodynamics of complex formation. This research provides valuable information for the development of new materials and catalysts in the field of inorganic chemistry (Yun et al., 1999).

Mechanism of Action

The mechanism of action of “4-[(4-nitrobenzoyl)oxy]benzoic acid” is not specified in the sources retrieved. As a chemical compound, its mechanism of action would depend on the specific context or reaction it is involved in.